Cas no 1866325-54-3 (1-Cyclobutyl-4-methylpentane-1,3-dione)

• Product Name: 1-Cyclobutyl-4-methylpentane-1,3-dione
• CAS No: 1866325-54-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6289958
• PubChem ID: 165474054
• Update Time: 2025-08-05

1-Cyclobutyl-4-methylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1866325-54-3
• 1-cyclobutyl-4-methylpentane-1,3-dione
• EN300-1127162
• 1-Cyclobutyl-4-methylpentane-1,3-dione

• Inchi： 1S/C10H16O2/c1-7(2)9(11)6-10(12)8-4-3-5-8/h7-8H,3-6H2,1-2H3
• InChI Key： WGKQVZHWZYNQQL-UHFFFAOYSA-N
• SMILES： O=C(CC(C(C)C)=O)C1CCC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-Cyclobutyl-4-methylpentane-1,3-dione

1-Cyclobutyl-4-Methylpentane-1,3-Dione: A Comprehensive Overview

1-Cyclobutyl-4-methylpentane-1,3-dione, also known by its CAS number CAS No. 1866325-54-3, is a unique organic compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyclobutyl group attached to a pentane backbone with two ketone functionalities. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule in research and development.

The structure of 1-cyclobutyl-4-methylpentane-1,3-dione is notable for its bicyclic framework, which contributes to its stability and reactivity. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel pharmaceutical agents targeting specific cellular pathways. The compound's ability to undergo various chemical transformations, such as cycloadditions and enolate formations, has further expanded its utility in organic synthesis.

One of the most promising applications of 1-cyclobutyl-4-methylpentane-1,3-dione lies in its use as a building block for drug discovery. Scientists have utilized its structure to design molecules with enhanced pharmacokinetic profiles, including improved bioavailability and reduced toxicity. Recent advancements in medicinal chemistry have demonstrated how this compound can be modified to target specific receptors or enzymes involved in diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug development, CAS No. 1866325-54-3 has also found applications in materials science. Its rigid bicyclic structure makes it an attractive candidate for the synthesis of advanced polymers and nanomaterials. Researchers have investigated its potential as a precursor for high-performance polymers with tailored mechanical and thermal properties.

The synthesis of 1-cyclobutyl-4-methylpentane-1,3-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent breakthroughs in asymmetric catalysis have enabled the production of enantiomerically pure derivatives of this compound, which are highly sought after in chiral chemistry applications.

In conclusion, 1-cyclobutyl-4-methylpentane-1,3-dione, identified by its CAS number CAS No. 1866325-54-3, represents a versatile and valuable molecule with diverse applications across multiple scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions, making it a focal point for future advancements in chemistry and related fields.